Cas no 161799-96-8 (3-Pyrazolidinone,1,2-diacetyl-)

3-Pyrazolidinone,1,2-diacetyl- structure
161799-96-8 structure
Product Name:3-Pyrazolidinone,1,2-diacetyl-
CAS No:161799-96-8
MF:C7H10N2O3
MW:170.165901660919
CID:109824
PubChem ID:45086530
Update Time:2025-04-18

3-Pyrazolidinone,1,2-diacetyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrazolidinone,1,2-diacetyl-
    • 1,2-diacetylpyrazolidin-3-one
    • 3-Pyrazolidinone, 1,2-diacetyl- (9CI)
    • 161799-96-8
    • 1,1'-(3-Oxopyrazolidine-1,2-diyl)diethanone
    • Inchi: 1S/C7H10N2O3/c1-5(10)8-4-3-7(12)9(8)6(2)11/h3-4H2,1-2H3
    • InChI Key: WFWNHPMRDQDHJN-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(C)=O)N1C(C)=O

Computed Properties

  • Exact Mass: 170.0692
  • Monoisotopic Mass: 170.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.7A^2
  • XLogP3: -1.1

Experimental Properties

  • PSA: 57.69
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